Cas no 3848-24-6 (2,3-Hexanedione)

2,3-Hexanedione Properties

Names and Identifiers

• 2,3-hexanedione
• hexane-2,3-dione
• Acetyl butyryl
• Hydrogen peroxide–Urea adduct
• Acetylbutyryl
• Methyl propyl diketone
• Butyryl acetyl
• Hexanedione
• 2,3-hexandione
• FEMA No. 2558
• 559ANR3NVS
• MWVFCEVNXHTDNF-UHFFFAOYSA-N
• 2,3-Hexanodione
• Methyl propyl glyoxal
• DSSTox_CID_27066
• DSSTox_RID_82082
• DSSTox_GSID_47066
• KSC222I3D
• FEMA 2558
• NSC31665
• 2,3-
• +Expand

• MDL： MFCD00009398
• InChIKey： MWVFCEVNXHTDNF-UHFFFAOYSA-N
• Inchi： 1S/C6H10O2/c1-3-4-6(8)5(2)7/h3-4H2,1-2H3
• SMILES： O=C(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1699896

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.068
• Heavy Atom Count: 8
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 0.94460
• PSA: 34.14000
• Refractive Index: n20/D 1.412(lit.)
• Water Partition Coefficient: Partly miscible in water.
• Boiling Point: 128 °C(lit.)
• Melting Point: -30 °C
• Vapor Pressure: 10 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• FEMA: 2558 | 2,3-HEXANEDIONE
• Solubility: H2O: soluble (slightly soluble)
• Color/Form: Yellow transparent liquid, sweet and strong creamy milk fragrance, fat and greasy smell is thicker than butanone
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong bases, strong oxidizing agents.
• Solubility: Slightly soluble in water, soluble in propylene glycol \ ethanol and a variety of fatty oils, with the taste of cream and cheese
• Density: 0.934 g/mL at 25 °C(lit.)

2,3-Hexanedione Security Information

• Symbol: GHS02 GHS07
• RTECS：MO3140000
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S26-S36/37/39-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1224 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：1.2-5.9%(V)
• HazardClass：3

2,3-Hexanedione Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone